Cas no 2639439-23-7 (5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid)
5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2639439-23-7
- 5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid
- EN300-27782206
- 5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid
-
- Inchi: 1S/C17H18N2O6S2/c20-16(21)14-10-15(26-12-14)27(23,24)19-8-6-18(7-9-19)17(22)25-11-13-4-2-1-3-5-13/h1-5,10,12H,6-9,11H2,(H,20,21)
- InChI Key: ZRJRADDYLQSESR-UHFFFAOYSA-N
- SMILES: S(C1=CC(C(=O)O)=CS1)(N1CCN(C(=O)OCC2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 410.06062865g/mol
- Monoisotopic Mass: 410.06062865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 141Ų
5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27782206-1g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 1g |
$986.0 | 2023-09-09 | ||
| Enamine | EN300-27782206-5g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 5g |
$2858.0 | 2023-09-09 | ||
| Enamine | EN300-27782206-10g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 10g |
$4236.0 | 2023-09-09 | ||
| Enamine | EN300-27782206-0.05g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-27782206-0.1g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-27782206-0.25g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-27782206-0.5g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-27782206-1.0g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-27782206-2.5g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27782206-5.0g |
5-({4-[(benzyloxy)carbonyl]piperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid |
2639439-23-7 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid
Introduction to 5-({4-(benzyloxycarbonylpiperazin-1-ylsulfonyl)thiophene-3-carboxylic acid} (CAS No. 2639439-23-7)
5-({4-(benzyloxycarbonylpiperazin-1-ylsulfonyl)thiophene-3-carboxylic acid}, identified by the CAS number 2639439-23-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur. The structural features of this molecule, particularly its sulfonyl and carbamate functional groups, make it a promising candidate for further exploration in drug discovery and development.
The benzyloxycarbonyl (Boc) group in the molecular structure of 5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid plays a crucial role in its reactivity and stability. The Boc group is commonly used in peptide synthesis as an protecting group for the amine functionality. Its presence in this compound suggests potential applications in the synthesis of more complex molecules, particularly those involving peptide mimetics or other biologically active peptides. The sulfonyl group, on the other hand, is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the design of novel therapeutic agents.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Thiophene derivatives, in particular, have shown remarkable promise due to their diverse biological activities and favorable pharmacokinetic properties. The incorporation of a thiophene ring into pharmacophores has been associated with enhanced binding to biological targets, improved solubility, and reduced toxicity. These attributes make 5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid an intriguing compound for further investigation.
The piperazine moiety in the structure of this compound is another key feature that warrants attention. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antifungal, antihistaminic, and antipsychotic properties. The presence of the piperazine ring in 5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid suggests that it may exhibit similar therapeutic effects or serve as a scaffold for the development of new drugs targeting these pathways.
Current research in the field of medicinal chemistry has been focusing on the development of novel scaffolds that can enhance drug efficacy and reduce side effects. The unique combination of structural features in 5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid positions it as a potential candidate for such efforts. Studies have shown that thiophene derivatives can modulate various biological pathways by interacting with specific enzymes and receptors. The sulfonyl and carbamate groups further contribute to its potential by enhancing binding interactions and improving metabolic stability.
In addition to its structural complexity, 5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid may also exhibit interesting chemical properties that could be exploited in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor the molecule for specific applications. This flexibility makes it a valuable tool for researchers exploring new synthetic methodologies and drug discovery approaches.
The thiophene core itself is known for its ability to participate in various chemical reactions, including cyclization and oxidation processes. These reactions can lead to the formation of new derivatives with altered biological activities. By studying the reactivity of 5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid, researchers can gain insights into how different structural modifications affect its biological profile. This information can then be used to optimize the molecule for therapeutic use.
From a computational chemistry perspective, modeling studies have been instrumental in understanding the interactions between 5-{(4-benzyloxy carbonylpiperazin -1 - ylsulfony l ) thiophen e -3 - carboxylic acid} (CAS No .2639439 -23 -7 )and biological targets . These studies have provided valuable insights into how changes in its structure can influence its binding affinity and selectivity . By leveraging computational tools , researchers can predict how different modifications will affect the molecule's behavior , thereby accelerating the drug discovery process . p > < p > One notable application area where this compound shows promise is in the development of kinase inhibitors . Kinases are enzymes that play critical roles in many cellular processes , including cell growth , differentiation , and signal transduction . Dysregulation of kinase activity has been implicated in numerous diseases , making them attractive targets for therapeutic intervention . The structural features of 5-{(4-benzyloxy carbonylpiperazin -1 - ylsulfony l ) thiophen e -3 - carboxylic acid }, particularly its sulfonyl group , make it a suitable candidate for designing kinase inhibitors . Preliminary studies have suggested that derivatives of this compound can effectively inhibit certain kinases by competing with ATP binding or by stabilizing inhibitory conformational states . p > < p > Another area where this compound has shown promise is in the development of antipsychotic agents . Antipsychotics are medications used to treat psychotic disorders such as schizophrenia . They work by blocking dopamine receptors in the brain , thereby reducing symptoms like hallucinations and delusions . The piperazine moiety present in 5-{(4-benzyloxy carbonylpiperazin -1 - ylsulfony l ) thiophen e -3 - carboxylic acid } is known to interact with dopamine receptors , making it a potential scaffold for developing new antipsychotic drugs . Further research is needed to fully explore this potential , but initial findings are encouraging . p > < p > In conclusion , 5-{(4-benzyloxy carbonylpiperazin -1 - ylsulfony l ) thiophen e -3 - carboxylic acid } (CAS No .2639439 -23 -7 )is a structurally complex organic compound with numerous potential applications in pharmaceutical chemistry and medicinal biology . Its unique combination of functional groups makes it a promising candidate for further exploration , particularly in the development of kinase inhibitors and antipsychotic agents . As research continues to uncover new therapeutic targets and methodologies , compounds like this one will play an increasingly important role in advancing drug discovery efforts worldwide . p >
2639439-23-7 (5-({4-(benzyloxy)carbonylpiperazin-1-yl}sulfonyl)thiophene-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)